Tris(2,4-dibromophenyl)amine

• IUPAC Name: 2,4-dibromo-N,N-bis(2,4-dibromophenyl)aniline
• InChI: InChI=1S/C18H9Br6N/c19-10-1-4-16(13(22)7-10)25(17-5-2-11(20)8-14(17)23)18-6-3-12(21)9-15(18)24/h1-9H
• InChI Key: KLOKRJIOLRCMRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Br)N(C2=C(C=C(C=C2)Br)Br)C3=C(C=C(C=C3)Br)Br
• Molecular Formula: C18H9Br6N
• DSSTOX Substance ID: DTXSID00466768
• Molecular Weight: 718.7 g/mol
• CAS No.: 5489-72-5

Description

Tris(2,4-dibromophenyl)amine is a useful research compound. Its molecular formula is C18H9Br6N and its molecular weight is 718.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Photochemistry and Co-Oxidation Applications : Tris(2,4-dibromophenyl)amine is involved in photochemical processes, playing a crucial role in co-oxidizing sulfides into sulfoxides and triarylphosphines into triarylphosphine oxides. This process is facilitated by the intermediate formation of radical cations and hydroperoxyl radicals (Bonesi et al., 2021).

• Mediating Anodic Oxidation : this compound serves as an effective electron transfer mediator in the indirect oxidation of amines, particularly important in the field of electrochemistry (Pletcher & Zappi, 1989).

• Polymerization Initiator : This chemical is used as a photoinitiator for radical and cationic polymerizations under near-UV and visible light. Its ability to facilitate polymerization efficiently under air and overcome oxygen inhibition is a significant advantage in material science (Zhang et al., 2015).

• Organic Light-Emitting Diodes (OLEDs) : this compound derivatives have been employed in creating solution-processible bipolar molecules for fabricating phosphorescent OLEDs. These molecules exhibit excellent thermal stability and good solubility, making them suitable for such advanced applications (Ge et al., 2008).

• Spectroscopic Detection of Cation Radicals : It is used in spectroscopic methods for detecting short-lived cation radicals of anthracene derivatives, showcasing its utility in advanced analytical chemistry (Oyama et al., 2002).

• Hydrogels for Drug Delivery : this compound derivatives are used to create pH- and thermo-responsive chitosan hydrogels, which are significant for drug delivery applications (Karimi et al., 2018).

• Gas Storage and Separation : Its derivatives are also explored in the construction of microporous frameworks for potential applications in gas storage and separation, demonstrating its versatility in materials science (He et al., 2012).